Cas no 2172109-54-3 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentane-1-carboxylic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentane-1-carboxylic acid
• CAS No: 2172109-54-3
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6518614
• PubChem ID: 165806117
• Update Time: 2025-10-05

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentane-1-carboxylic acid
• EN300-1504662
• 2172109-54-3
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]cyclopentane-1-carboxylic acid

• Inchi： 1S/C26H30N2O5/c1-16(24(29)28-18-11-10-17(14-18)25(30)31)12-13-27-26(32)33-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,16-18,23H,10-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： DTNMXCPLRQINEV-UHFFFAOYSA-N
• SMILES： OC(C1CCC(C1)NC(C(C)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentane-1-carboxylic acid

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentane-1-carboxylic Acid: A Comprehensive Overview

The compound 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentane-1-carboxylic acid, with CAS No. 2172109-54-3, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclopentane ring, and a substituted butanamide moiety. The presence of these functional groups endows the molecule with unique properties that make it suitable for various applications.

The Fmoc group, derived from 9H-fluorene, is a well-known protecting group in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. In this compound, the Fmoc group is attached via an amino linkage, which suggests its potential role in protecting an amine functionality during synthetic processes. The cyclopentane ring, on the other hand, introduces rigidity into the molecule, which can influence its physical properties such as melting point and solubility.

Recent studies have highlighted the importance of such compounds in drug delivery systems and as building blocks for more complex molecules. For instance, researchers have explored the use of Fmoc-containing compounds in the development of bioconjugates and as intermediates in the synthesis of biologically active molecules. The substitution pattern on the cyclopentane ring further enhances the molecule's versatility, allowing for potential modifications to tailor its properties for specific applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the Fmoc derivative followed by coupling reactions to introduce the cyclopentane and butanamide moieties. The exact synthetic pathway may vary depending on the desired regiochemistry and stereochemistry, but modern techniques such as microwave-assisted synthesis and catalytic methods have significantly streamlined these processes.

In terms of physical properties, this compound exhibits a high degree of stability under ambient conditions, which is attributed to the electron-withdrawing effects of the Fmoc group and the cyclic structure of the cyclopentane ring. Its solubility in organic solvents makes it amenable to various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the conjugation between the fluorene moiety and the amino group plays a crucial role in determining its electronic properties. These findings have implications for its use in optoelectronic materials and sensors.

In conclusion, 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidocyclopentane-1-carboxylic acid represents a versatile platform for exploring new chemical entities with potential applications in drug discovery, materials science, and beyond. Its unique combination of functional groups and structural features positions it as a valuable tool for researchers in these fields.